Cas no 1246819-27-1 (Imatinib Para-diaminomethylbenzene Impurity-d3)

• Product Name: Imatinib Para-diaminomethylbenzene Impurity-d3
• CAS No: 1246819-27-1
• MF: C₂₉H₃₁N₇O
• MW: 496.621230363846
• CID: 1059230
• PubChem ID: 71749455
• Update Time: 2025-10-23

Imatinib Para-diaminomethylbenzene Impurity-d3 Chemical and Physical Properties

Names and Identifiers

• Imatinib Para-diaminomethylbenzene Impurity-d3
• 1246819-27-1
• HY-132540S
• CS-0200671

• Inchi： 1S/C29H31N7O/c1-21-18-25(9-10-26(21)33-29-31-13-11-27(34-29)24-4-3-12-30-19-24)32-28(37)23-7-5-22(6-8-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)/i2D3
• InChI Key： XAHUGGOJOZBPPK-BMSJAHLVSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCN(C([2H])([2H])[2H])CC1)NC1=CC=C(C(C)=C1)NC1N=CC=C(C2C=NC=CC=2)N=1

Computed Properties

• Exact Mass: 496.27783888g/mol
• Monoisotopic Mass: 496.27783888g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3Ų

Additional information on Imatinib Para-diaminomethylbenzene Impurity-d3

Recent Advances in the Study of Imatinib Para-diaminomethylbenzene Impurity-d3 (CAS: 1246819-27-1)

Imatinib Para-diaminomethylbenzene Impurity-d3 (CAS: 1246819-27-1) is a deuterated analog of a known impurity in Imatinib, a tyrosine kinase inhibitor widely used in the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs). Recent studies have focused on the characterization, synthesis, and analytical detection of this impurity due to its potential impact on drug safety and efficacy. The deuterated form, in particular, has gained attention as an internal standard in mass spectrometry-based quantification methods, ensuring higher accuracy in pharmacokinetic and metabolic studies.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis detailed a novel synthetic route for Imatinib Para-diaminomethylbenzene Impurity-d3, emphasizing its use in improving the sensitivity and specificity of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The study highlighted the compound's stability under various storage conditions, making it a reliable reference material for long-term studies. Furthermore, the research underscored the importance of monitoring such impurities to comply with regulatory guidelines set by agencies like the FDA and EMA.

Another significant development was reported in Analytical Chemistry, where researchers utilized Imatinib Para-diaminomethylbenzene Impurity-d3 to investigate the metabolic pathways of Imatinib in human liver microsomes. The deuterated impurity served as a tracer, enabling the identification of previously unknown metabolites and providing insights into potential drug-drug interactions. This study has implications for personalized medicine, as understanding these pathways could help tailor dosages for patients with varying metabolic profiles.

In addition to analytical applications, recent research has explored the toxicological profile of Imatinib Para-diaminomethylbenzene Impurity-d3. A preclinical study published in Toxicology Reports assessed the compound's cytotoxicity and genotoxicity using in vitro models. The results indicated that the impurity, even at elevated concentrations, exhibited minimal adverse effects, supporting its safe use as a reference standard. However, the study recommended further in vivo evaluations to confirm these findings.

The pharmaceutical industry has also shown interest in scaling up the production of Imatinib Para-diaminomethylbenzene Impurity-d3 to meet growing demand. A patent filed in 2023 by a leading pharmaceutical company described an optimized synthetic protocol that reduces production costs while maintaining high purity levels. This advancement is expected to facilitate broader adoption of the compound in both research and quality control settings.

Looking ahead, researchers are focusing on expanding the applications of Imatinib Para-diaminomethylbenzene Impurity-d3 beyond impurity analysis. For instance, a recent proposal in Drug Discovery Today suggested its potential use as a probe for studying protein-ligand interactions in kinase inhibition assays. Such applications could deepen our understanding of Imatinib's mechanism of action and aid in the development of next-generation kinase inhibitors.

In conclusion, Imatinib Para-diaminomethylbenzene Impurity-d3 (CAS: 1246819-27-1) has emerged as a critical tool in pharmaceutical research, particularly in analytical and metabolic studies. Its deuterated structure offers unique advantages in precision medicine and regulatory compliance, while ongoing research continues to uncover new applications. As the field evolves, this compound is poised to play an increasingly vital role in ensuring drug safety and efficacy.